Cas no 2137794-29-5 (4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde
• CAS No: 2137794-29-5
• MF: C₉H₇N₃OS
• MW: 205.236379861832
• CID: 6594818
• PubChem ID: 165717106
• Update Time: 2025-05-21

4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde
• 2137794-29-5
• EN300-636133
• 4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde

• Inchi： 1S/C9H7N3OS/c1-6-9(14-8(5-13)11-6)7-3-2-4-10-12-7/h2-5H,1H3
• InChI Key： RSCMRUDAGFYWRX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(C)=C1C1=CC=CN=N1

Computed Properties

• Exact Mass: 205.03098303g/mol
• Monoisotopic Mass: 205.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84Ų

Additional information on 4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde

Comprehensive Overview of 4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 2137794-29-5)

4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 2137794-29-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a thiazole ring with a pyridazine moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various enzymatic targets.

The thiazole-carbaldehyde group in this compound is a critical functional group that enables further chemical modifications, such as condensation reactions or nucleophilic additions. These reactions are essential for creating derivatives with enhanced bioactivity. The presence of the pyridazine ring further enhances its binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role in developing inhibitors for kinases and other enzymes involved in disease pathways.

In the context of current trends, 4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde aligns with the growing demand for small-molecule therapeutics and precision agriculture solutions. Its structural complexity and functional diversity make it a promising candidate for addressing challenges in cancer research, antimicrobial resistance, and crop protection. These areas are among the most searched topics in scientific databases and AI-driven platforms, reflecting the compound's relevance in modern research.

From a synthetic perspective, the compound's CAS No. 2137794-29-5 serves as a unique identifier, ensuring accurate referencing in patents and publications. Its synthesis typically involves multi-step reactions, including cyclization and oxidation steps, to achieve the desired thiazole-pyridazine framework. Researchers often optimize these processes to improve yield and purity, which are critical for scaling up production.

The compound's potential extends beyond pharmaceuticals. In material science, its conjugated system and electron-rich heterocycles make it a candidate for developing organic semiconductors and fluorescent probes. These applications are particularly relevant in the era of green technology and sustainable materials, topics frequently searched by engineers and environmental scientists.

Quality control and analytical characterization of 4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent standards required for research and industrial applications. The availability of high-purity samples is crucial for reproducibility in biological assays and material testing.

In summary, 4-Methyl-5-(pyridazin-3-yl)-1,3-thiazole-2-carbaldehyde (CAS No. 2137794-29-5) represents a multifaceted compound with broad applicability in life sciences and materials engineering. Its structural elegance and functional versatility position it as a key player in addressing some of the most pressing challenges in modern science. As research progresses, this compound is likely to feature prominently in innovations across multiple disciplines.